Cas no 1215903-35-7 (2,4-dimethyl-6-[2-(morpholin-4-yl)ethoxy]benzaldehyde)

• Product Name: 2,4-dimethyl-6-[2-(morpholin-4-yl)ethoxy]benzaldehyde
• CAS No: 1215903-35-7
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5098255
• Update Time: 2026-03-02

2,4-dimethyl-6-[2-(morpholin-4-yl)ethoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-6-(2-morpholin-4-ylethoxy)benzaldehyde
• Benzaldehyde, 2,4-dimethyl-6-[2-(4-morpholinyl)ethoxy]-
• 2,4-dimethyl-6-[2-(morpholin-4-yl)ethoxy]benzaldehyde

• Inchi： 1S/C15H21NO3/c1-12-9-13(2)14(11-17)15(10-12)19-8-5-16-3-6-18-7-4-16/h9-11H,3-8H2,1-2H3
• InChI Key： FFDOYKMZSJJUJO-UHFFFAOYSA-N
• SMILES： C(=O)C1=C(OCCN2CCOCC2)C=C(C)C=C1C

Additional information on 2,4-dimethyl-6-[2-(morpholin-4-yl)ethoxy]benzaldehyde

Introduction to 2,4-dimethyl-6-[2-(morpholin-4-yl)ethoxy]benzaldehyde (CAS No. 1215903-35-7)

2,4-dimethyl-6-[2-(morpholin-4-yl)ethoxy]benzaldehyde, identified by its CAS number 1215903-35-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This aromatic aldehyde derivative exhibits a unique structural configuration, featuring a benzaldehyde core substituted with dimethyl and morpholino ethoxy groups. Such structural features not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in drug discovery and development.

The compound’s molecular structure, characterized by the presence of dimethyl and morpholin-4-yl substituents, imparts a high degree of molecular complexity. This complexity is not merely an academic curiosity but translates into potential pharmacological benefits. The benzaldehyde moiety, a well-known pharmacophore, is frequently employed in the synthesis of bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The introduction of 2-(morpholin-4-yl)ethoxy side chains further enhances the compound’s pharmacological profile by introducing hydrogen bonding capabilities and increasing solubility in polar environments.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 2,4-dimethyl-6-[2-(morpholin-4-yl)ethoxy]benzaldehyde are being explored as potential candidates for various therapeutic applications. One of the most promising areas of investigation is its role in the development of anti-inflammatory agents. The structural features of this compound suggest that it may modulate inflammatory pathways by interacting with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary studies have indicated that derivatives of benzaldehyde with morpholine substituents exhibit significant anti-inflammatory activity in vitro.

The synthesis of 2,4-dimethyl-6-[2-(morpholin-4-yl)ethoxy]benzaldehyde involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The process typically begins with the Friedel-Crafts alkylation of benzene derivatives to introduce the dimethyl groups, followed by nucleophilic aromatic substitution to incorporate the morpholino ethoxy group. The final step involves formylation at the 6-position to yield the desired benzaldehyde derivative. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize byproduct formation.

The pharmacological activity of 2,4-dimethyl-6-[2-(morpholin-4-yl)ethoxy]benzaldehyde has been extensively studied in various preclinical models. In particular, its potential as an anti-inflammatory agent has been investigated through both in vitro and in vivo experiments. In cell-based assays, the compound has demonstrated inhibitory effects on several pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-alpha), interleukin-1beta (IL-1beta), and interleukin-6 (IL-6). These findings are supported by animal studies where oral administration of the compound resulted in significant reduction in inflammation markers in models of acute and chronic inflammation.

Beyond its anti-inflammatory properties, 2,4-dimethyl-6-[2-(morpholin-4-yl)ethoxy]benzaldehyde has also shown promise as a potential chemopreventive agent. Chronic inflammation is a known risk factor for various diseases, including cancer. By modulating inflammatory pathways, this compound may help reduce the risk of tumor development and progression. Early clinical trials are underway to evaluate its efficacy and safety profile in humans. The results from these trials are expected to provide further insights into its therapeutic potential.

The chemical stability and bioavailability of 2,4-dimethyl-6-[2-(morpholin-4-yl)ethoxy]benzaldehyde are critical factors that determine its suitability for clinical applications. Studies have shown that the compound exhibits good stability under standard storage conditions but may degrade under extreme pH or temperature conditions. To enhance bioavailability, formulation strategies such as solubilization techniques or prodrug development are being explored. These approaches aim to improve the compound’s solubility and absorption while maintaining its pharmacological activity.

The environmental impact of 2,4-dimethyl-6-[2-(morpholin-4-yl)ethoxy]benzaldehyde is another important consideration during its development and application. Efforts are being made to ensure that synthetic processes are environmentally sustainable by minimizing waste generation and using green chemistry principles. For instance, catalytic methods that reduce energy consumption and solvent use are being preferred over traditional synthetic routes. Additionally, biodegradability studies are being conducted to assess the compound’s environmental footprint once it reaches its intended therapeutic use.

In conclusion,2,4-dimethyl-6-[2-(morpholin-4-yilethoxy]benzaldehyde (CAS No. 1215903357) represents a promising candidate for therapeutic intervention across multiple disease areas. Its unique structural features offer a balance between chemical complexity and pharmacological activity, making it an attractive target for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.